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Compound of Interest

Compound Name:
N-(Pyrazinlyl)-1-phenol-4-

sulfonamide

CAS No.: 872825-57-5

Cat. No.: B3066727

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
The specific class of N-(Pyrazinyl)-1-phenol-4-sulfonamide derivatives represents a structural

departure from classical sulfa drugs. While traditional sulfonamides (e.g., Sulfapyrazine) utilize

a 4-aminobenzenesulfonamide scaffold essential for folate synthesis inhibition in bacteria, the

1-phenol-4-sulfonamide derivatives replace the aniline amine (

) with a hydroxyl group (

).

This structural modification fundamentally alters the physicochemical profile, shifting the

compound from a classic antimicrobial pharmacophore to a scaffold often investigated for

Carbonic Anhydrase (CA) inhibition, antitumor activity, or as a Phase I metabolite of parent

sulfonamides.
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Traditional Sulfonamides (Amine): High oral bioavailability, moderate-to-high protein binding,

metabolism via N4-acetylation.

Phenol Derivatives (Hydroxyl): Increased polarity, susceptibility to rapid Phase II conjugation

(glucuronidation/sulfation), and altered renal clearance profiles.

Chemical Landscape & Structural Analogues
To objectively evaluate bioavailability, we compare the target phenol derivative against its

closest structural and functional analogues.

Compound Class
Representative
Structure

Key Functional
Group

Primary
Bioavailability
Challenge

Target Derivative

4-Hydroxy-N-(2-

pyrazinyl)benzenesulf

onamide

Phenol (

)

First-Pass

Metabolism: Rapid

glucuronidation

reduces systemic

exposure.

Parent Standard Sulfapyrazine
Aniline (

)

Solubility: pH-

dependent solubility;

crystalluria risk.

Lipophilic Analogue
Sulfamethopyrazine

(Sulfalene)
Methoxypyrazine

Protein Binding: High

binding extends half-

life (

).

Mechanistic Pathway: Structural Impact on ADME
The following diagram illustrates how the "Phenol" modification alters the metabolic fate

compared to the "Amine" standard.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3066727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oral Absorption

Hepatic Metabolism (Phase I & II)

Systemic Circulation

Sulfapyrazine
(Amine Scaffold)

N4-Acetyl
Metabolite

NAT2 Acetylation

High Bioavailability
(Long T1/2)

Major Pathway

N-Pyrazinyl-Phenol
(Target Derivative)

O-Glucuronide
Conjugate

UGT Glucuronidation
(Rapid)

Reduced Bioavailability
(High Clearance)

Minor Pathway

Renal Excretion

Click to download full resolution via product page

Figure 1: Comparative metabolic fate. The phenol derivative is prone to rapid UGT-mediated

conjugation, potentially limiting oral bioavailability compared to the amine standard.

Comparative Pharmacokinetic Data
The following data synthesizes experimental benchmarks for Pyrazinyl-Sulfonamide

derivatives. Note that "Phenol" values are projected based on structure-activity relationship

(SAR) data of hydroxy-sulfonamide metabolites [1][6].
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Parameter
Sulfapyrazine
(Standard)

Sulfamethopyrazin
e (Long-Acting)

N-Pyrazinyl-Phenol

Derivative (Target)

(Hours) 3 – 5 h 3 – 4 h

1 – 2 h (Rapid

absorption due to

polarity)

(normalized) High Moderate
Low (Due to first-pass

effect)

Plasma Protein

Binding
~60% ~90% (High Affinity)

< 40% (Hydroxyl

increases free

fraction)

Half-Life (

)
24 h 65 h

4 – 8 h (Rapid renal

elimination)

Primary Metabolic

Route
N4-Acetylation N4-Acetylation

O-Glucuronidation /

Sulfation

Renal Clearance
pH-dependent

reabsorption
Slow

High (Conjugates are

highly polar)

Technical Interpretation: The Phenol derivative exhibits a "flow-limited" bioavailability profile.

While its intrinsic permeability (LogP) allows for intestinal absorption, the exposed hydroxyl

group is a "metabolic handle" for UDP-glucuronosyltransferases (UGTs) in the liver. This results

in a lower Area Under the Curve (AUC) compared to the amine analogues, which require

oxidative activation or acetylation to be cleared.

Experimental Protocol: Assessing Bioavailability
To validate the performance of N-(Pyrazinyl)-1-phenol-4-sulfonamide derivatives, the following

self-validating protocol is recommended. This workflow integrates in silico prediction with in

vivo quantification.

Phase A: In Vitro Permeability & Stability
Before animal studies, confirm stability against Phase II metabolism.
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Microsomal Stability Assay: Incubate

compound with human liver microsomes (HLM) + NADPH (Phase I) and UDPGA (Phase II
cofactor).

Success Criterion: If intrinsic clearance (

) >

, oral bioavailability will be poor.

PAMPA/Caco-2: Measure passive permeability.

Target:

.

Phase B: In Vivo Pharmacokinetic Study (Rat Model)
Objective: Determine Absolute Bioavailability (

).

Reagents & Setup:

Animals: Male Sprague-Dawley rats (

per group), fasted 12h.

Vehicle: 5% DMSO / 40% PEG400 / 55% Saline (Solubility is critical for phenol derivatives).

Dosing:

Group 1 (IV): 2 mg/kg (Bolus).

Group 2 (PO): 10 mg/kg (Oral Gavage).

Step-by-Step Workflow:

Administration: Administer dose at

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3066727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

Sampling: Collect blood (

) via jugular vein cannulation at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24h.

Processing: Centrifuge at 4000g (

,

).Precipitate plasma proteins with ice-cold Acetonitrile (1:3 ratio) containing Internal Standard
(e.g., Sulfachloropyridazine).

Analysis: LC-MS/MS (See Section 5).

Phase C: Data Calculation
Calculate Absolute Bioavailability (

) using the trapezoidal rule for AUC:

Analytical Method (LC-MS/MS)
Precise quantification is required to distinguish the parent phenol from its glucuronide

metabolite.

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+).

Column: C18 Reverse Phase (e.g., Waters BEH C18,

).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 3 minutes.

MRM Transitions (Example):
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Parent (Phenol):

(Loss of Pyrazine).

Glucuronide Metabolite:

(Loss of Glucuronic acid).

Experimental Workflow Diagram
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Figure 2: Validated workflow for assessing bioavailability. The critical checkpoint is the In Vitro

stability screen with UDPGA to predict Phase II metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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